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Compound of Interest

Compound Name: trans-Hydroxy Glimepiride-d4

Cat. No.: B12403397

Technical Guide: trans-Hydroxy Glimepiride-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-Hydroxy Glimepiride-d4, a
deuterated analog of the active metabolite of the anti-diabetic drug, glimepiride. This document
is intended for use by researchers, scientists, and drug development professionals who utilize
this compound as an internal standard in analytical and pharmacokinetic studies.

Compound Data

trans-Hydroxy Glimepiride-d4 is primarily used as an internal standard for the quantification
of trans-Hydroxy Glimepiride in biological samples. Its deuterium labeling provides a distinct
mass signature for mass spectrometry-based analysis, ensuring accurate and precise
measurements.[1][2][3]

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of trans-Hydroxy
Glimepiride-d4, compiled from various suppliers.
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Property Value Source

Trans-3-ethyl-N-(4-(N-(((1r,

4r)-4-

hydroxymethyl)cyclohexyl)car
IUPAC Name (hydroxymethyDey ) [1]

bamoyl)sulfamoyl)phenethyl)-4

-methyl-2-0x0-2, 5-dihydro-1H-

pyrrole-1-carboxamide-D4

Molecular Formula C24H30D4N4O6S [1103114]
Molecular Weight 510.64 g/mol [21[31[5]
CAS Number 2749985-37-1 [2][3]
Parent Drug Glimepiride [1]
Appearance Solid [6]
Purity >95% [6]

. DMSO: very slightly soluble,
Solubility o [6]
Methanol: slightly soluble

Storage -20°C [6]

Parent Drug Information

Glimepiride is a second-generation sulfonylurea oral hypoglycemic agent used in the treatment
of type 2 diabetes mellitus.[7] It acts by stimulating the release of insulin from pancreatic (3-
cells.[7][8][9]

Metabolic Pathway of Glimepiride

Glimepiride is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme
CYP2C9, to form its major active metabolite, trans-hydroxy Glimepiride (M1).[6][7][8][10][11]
This metabolite is then further metabolized by cytosolic enzymes to the inactive carboxyl
derivative (M2).[7][8][10][11]
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Metabolic Pathway of Glimepiride
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Caption: Metabolic conversion of Glimepiride to its metabolites.

Experimental Protocols

While a specific Certificate of Analysis with detailed experimental conditions was not available,
this section outlines typical methodologies for the analysis of glimepiride and its metabolites,
which would be applicable for the quality control of trans-Hydroxy Glimepiride-d4.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of glimepiride and its
related substances.[12]

e Instrumentation: A standard HPLC system equipped with a UV detector is typically used.
o Stationary Phase: A C18 reversed-phase column is commonly employed.

» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol) is used. The composition can be isocratic or a
gradient.
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» Detection: UV detection is typically performed at a wavelength where glimepiride and its
metabolites exhibit significant absorbance.

 Internal Standard: trans-Hydroxy Glimepiride-d4 would be added to samples to correct for
variations in sample preparation and instrument response.

Mass Spectrometry (MS)

MS, often coupled with liquid chromatography (LC-MS), is a powerful technique for the
identification and quantification of compounds.

« lonization: Electrospray ionization (ESI) is a common ionization technique for this type of

molecule.

o Mass Analyzer: A triple quadrupole mass spectrometer is frequently used for quantitative
analysis in multiple reaction monitoring (MRM) mode.

o MRM Transitions: Specific precursor-to-product ion transitions would be monitored for both
the analyte (trans-Hydroxy Glimepiride) and the internal standard (trans-Hydroxy
Glimepiride-d4) to ensure specificity and sensitivity.

Analytical Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control and certification of a
reference standard like trans-Hydroxy Glimepiride-d4.
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Quality Control Workflow for trans-Hydroxy Glimepiride-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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